Cas no 1692564-79-6 (Methyl 2-amino-4-bromo-3,6-difluorobenzoate)

• Product Name: Methyl 2-amino-4-bromo-3,6-difluorobenzoate
• CAS No: 1692564-79-6
• MF: C₈H₆BrF₂NO₂
• MW: 266.039548397064
• MDL: MFCD32266922
• CID: 5613573
• PubChem ID: 107367742
• Update Time: 2025-07-01

Methyl 2-amino-4-bromo-3,6-difluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-amino-4-bromo-3,6-difluoro-, methyl ester
• 1692564-79-6
• EN300-3317588
• methyl 2-amino-4-bromo-3,6-difluorobenzoate
• SCHEMBL24649335
• AT38737
• Methyl2-amino-4-bromo-3,6-difluorobenzoate
• DB-386021
• Methyl 2-amino-4-bromo-3,6-difluorobenzoate

• MDL： MFCD32266922
• Inchi： 1S/C8H6BrF2NO2/c1-14-8(13)5-4(10)2-3(9)6(11)7(5)12/h2H,12H2,1H3
• InChI Key： XXLYHVQQXMJHMG-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C(=O)OC)=C(C=1F)N)F

Computed Properties

• Exact Mass: 264.95500g/mol
• Monoisotopic Mass: 264.95500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.725±0.06 g/cm3(Predicted)
• Boiling Point: 325.0±42.0 °C(Predicted)
• pka: -1.07±0.10(Predicted)

Additional information on Methyl 2-amino-4-bromo-3,6-difluorobenzoate

Methyl 2-amino-4-bromo-3,6-difluorobenzoate: A Comprehensive Overview

Methyl 2-amino-4-bromo-3,6-difluorobenzoate, also known by its CAS number 1692564-79-6, is a highly specialized organic compound with significant applications in various fields of chemistry and material science. This compound is characterized by its unique structure, which includes a methyl ester group attached to a benzoate ring substituted with amino, bromo, and fluoro groups at specific positions. The combination of these substituents imparts distinctive chemical and physical properties to the compound, making it valuable for research and industrial applications.

The synthesis of Methyl 2-amino-4-bromo-3,6-difluorobenzoate involves a series of carefully controlled reactions that ensure the precise placement of substituents on the aromatic ring. Recent advancements in synthetic methodologies have enabled chemists to optimize the production process, reducing costs and improving yield while maintaining high purity levels. These improvements are particularly important given the compound's growing demand in specialized markets.

One of the most notable applications of Methyl 2-amino-4-bromo-3,6-difluorobenzoate is in the field of pharmaceutical research. The compound serves as an intermediate in the synthesis of various bioactive molecules, including potential drug candidates for treating infectious diseases and cancer. Its ability to act as a versatile building block allows researchers to explore a wide range of chemical modifications, enhancing its utility in drug discovery programs.

In addition to its role in pharmaceuticals, Methyl 2-amino-4-bromo-3,6-difluorobenzoate has found applications in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Recent studies have demonstrated that incorporating this compound into polymer blends can significantly improve their electrical conductivity and stability under varying environmental conditions.

The environmental impact of Methyl 2-amino-4-bromo-3,6-difluorobenzoate has also been a topic of interest among researchers. Studies have shown that the compound exhibits moderate biodegradability under specific conditions, which is crucial for assessing its potential risks to ecosystems. Regulatory agencies have implemented guidelines to ensure safe handling and disposal practices, minimizing any adverse effects on the environment.

In conclusion, Methyl 2-amino-4-bromo-3,6-difluorobenzoate (CAS No.: 1692564-79-6) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure and properties continue to drive innovative research and development efforts, positioning it as an essential component in modern chemical synthesis and materials science.